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Compound of Interest

Compound Name: BTC, tetrapotassiumsalt

Cat. No.: B1496604

High-Fidelity Quantification of Elevated Intracellular Calcium & Thallium Flux

Executive Summary

BTC Tetrapotassium Salt (Benzothiazole Coumarin) represents a specialized class of
ratiometric fluorescent indicators designed for environments where traditional dyes fail: high-
concentration calcium signaling and potassium channel permeation assays.

Unlike high-affinity indicators (e.g., Fura-2, Fluo-4) that saturate at resting or slightly elevated
calcium levels (~1 uM), BTC exhibits a low affinity (Kd ~7 uM). This property renders it the gold
standard for quantifying massive calcium release events—such as tetanic muscle contraction,
neuronal excitotoxicity, and calcium sparks—without "flatlining” due to saturation. Furthermore,
its unique sensitivity to Thallium (TI+) allows it to serve as a surrogate marker for potassium
channel activity in high-throughput drug screening.

This guide details the physicochemical properties, mechanistic logic, and self-validating
calibration protocols for the cell-impermeant tetrapotassium salt form of BTC.

Chemical & Physical Specifications
The tetrapotassium salt form is cell-impermeant.[1] It is primarily used for:
e In vitro calibration: Establishing the

and

values required to quantify signals from BTC-AM loaded cells.
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e Microinjection/Patch Clamp: Direct loading into the cytoplasm via recording pipettes to avoid
compartmentalization artifacts associated with AM esters.

Property Specification
Chemical Name BTC, tetrapotassium salt
CAS Number 216453-54-2

Molecular Formula

Molecular Weight ~844.02 g/mol
- Water (> 10 mM); Insoluble in non-polar
Solubility
solvents
Dissociation Constant ( ~7 UM (Ca
) )
480 nm (Ca
-free)
Excitation Maxima
401 nm (Ca
-bound)

~529 nm (Independent of Ca
Emission Maximum

)

Mechanism of Action
Ratiometric Calcium Sensing

BTC operates on an excitation-shift mechanism.[1][2][3][4] In the absence of calcium, the
indicator absorbs maximally at 480 nm. Upon chelating Ca

, the electron distribution changes, shifting the excitation peak to 401 nm.

Because the emission remains stable at 529 nm, the ratio of fluorescence intensity at these two
excitation wavelengths (
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) provides a readout of calcium concentration that is independent of dye concentration, cell
thickness, or photobleaching.

Thallium (TI+) Sensitivity
BTC binds Thallium (
) with high affinity. Since

permeates potassium channels (e.g., hERG, Kv1.3) effectively, BTC fluorescence is used to
monitor K+ channel opening. The influx of

causes a fluorescence increase similar to Ca

binding.[3]

BTC (Unbound)
Ex: 480nm | Em: 529nm

enominator Inpu
" N s Ratiometric Signal Grynkiewicz Equation Quantified [Ca++]i
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Ex: 401nm | Em: 529nm

Click to download full resolution via product page

Figure 1: The excitation-shift mechanism of BTC.[1][2] Note the inversion of excitation
efficiency upon calcium binding, enabling ratiometric calculation.

Experimental Protocol: In Situ Calibration
Objective: To determine the precise dissociation constant (
) and dynamic range (

) of BTC in your specific experimental buffer. This is the primary application of the
Tetrapotassium Salt.
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Context: Literature

values (7 uM) vary based on pH, temperature, and ionic strength. You must generate a
calibration curve using the salt form to accurately convert fluorescence ratios into molar
concentrations.

Materials

BTC Tetrapotassium Salt (Store at -20°C, desiccated).[5][6]

Calibration Buffer (Zero Ca): 10 mM K-MOPS (pH 7.2), 100 mM KCI, 10 mM EGTA.

Calibration Buffer (High Ca): 10 mM K-MOPS (pH 7.2), 100 mM KCI, 10 mM Ca-EGTA.

Spectrofluorometer or Imaging System.

Step-by-Step Methodology
1. Stock Preparation
e Weigh 1 mg of BTC Tetrapotassium Salt.[1]

 Dissolve in 1.18 mL of dH20 to create a 1 mM Stock Solution.
o Note: Do not use DMSO. The salt is water-soluble.[2][7][4]

o Stability:[2] Aliquot and freeze at -20°C. Stable for 6 months.

2. Reciprocal Dilution Series (The "Self-Validating" Method)

Instead of adding CaCl2 sequentially (which changes volume and pH), mix "Zero Ca" and
"High Ca" buffers to clamp free calcium levels precisely.

e Solution A (Zero Free Ca): 10 mM EGTA (no added Ca).
e Solution B (Saturated Ca): 10 mM Ca-EGTA (approx 39 uM free Ca).

e Note: Ensure both solutions contain 1 uM BTC Salt (add 1 pL stock per mL of buffer).
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. . . Volume Sol. A (Zero Volume Sol. B Free [Ca2+]
Calibration Point .
Ca) (High Ca) (approx)
1 (R_min) 1000 pL 0 pL 0 uM
2 900 pL 100 pL ~0.05 uM
3 500 pL 500 pL ~0.50 uM
4 100 pL 900 L ~5.0 M
5 (R_max) 0 puL 1000 pL ~39 uM (Saturating)

3. Measurement & Calculation

Measure fluorescence at Ex 401 nm and Ex 480 nm (Em 529 nm) for each point.

Calculate Ratio

Plot

vs. Free

Fit the data to the Grynkiewicz equation to solve for your system's specific

Comparative Analysis: BTC vs. Common
Indicators[6][11]

The choice of BTC is driven by affinity.[8] Using Fura-2 for a calcium spark event is like

measuring the speed of a jet with a car speedometer—it will simply max out.
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Feature BTC Fura-2 Fluo-4
Affinity (
~7.0 UM (Low) ~0.14 uM (High) ~0.35 puM (High)
)
] High [Ca], Neuronal Basal [Ca], Cytosolic High-throughput
Primary Use o ]
firing, T+ flux changes Screening

Single Wavelength

Mode Ratiometric (Ex Shift) Ratiometric (Ex Shift) ]

(Intensity)
Excitation 401 / 480 nm (Visible) 340/ 380 nm (UV) 488 nm (Visible)
Dynamic Range Linear at 1-50 uM Saturated > 1 uM Saturated > 2 uM
Interference Sensitive to Zn Low Low

Critical Troubleshooting & Caveats

¢ Zinc Interference: BTC has a high affinity for

. In tissues with labile zinc (e.g., hippocampal mossy fibers), use a zinc chelator (TPEN) to
verify that signals are calcium-derived.

e pH Sensitivity: The

of BTC is slightly more pH-sensitive than Fura-2. Ensure your calibration buffers match the
intracellular pH (~7.2) of your target cells.

o Loading Artifacts: When using the AM ester form, prolonged excitation can cause the dye to
convert to a calcium-insensitive species. When using the Tetrapotassium Salt in patch
pipettes, this is less of an issue, but minimize light exposure.

o Spectral Overlap: The 401 nm excitation peak is close to the UV range. Ensure your optics
(objectives) transmit 400 nm light efficiently; otherwise, the "numerator” signal will be weak,
degrading the signal-to-noise ratio.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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